Cas no 14063-86-6 (rac-1-(1R,2R)-2-phenylcyclopropylethan-1-one)

• Product Name: rac-1-(1R,2R)-2-phenylcyclopropylethan-1-one
• CAS No: 14063-86-6
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 120121
• PubChem ID: 6993787
• Update Time: 2025-06-13

rac-1-(1R,2R)-2-phenylcyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[(1R,2R)-2-phenylcyclopropyl]-, rel-
• Ethanone, 1-[(1R,2R)-2-phenylcyclopropyl]-, rel- (9CI)
• rac-1-(1R,2R)-2-phenylcyclopropylethan-1-one
• Rel-1-((1R,2R)-2-phenylcyclopropyl)ethan-1-one
• trans-1-(2-Phenyl-cyclopropyl)-ethanone
• starbld0007156
• rac-1-[(1R,2R)-2-phenylcyclopropyl]ethan-1-one
• 212066-31-4
• 1-[(1R,2R)-2-phenylcyclopropyl]ethan-1-one
• 1-((1R,2R)-2-Phenylcyclopropyl)ethan-1-one
• EN300-1266324
• SCHEMBL4752
• 14063-86-6
• LFKRVDCVJRDOBG-QWRGUYRKSA-N
• 1-[(1R,2R)-2-phenylcyclopropyl]ethanone
• EN300-204604

• Inchi： 1S/C11H12O/c1-8(12)10-7-11(10)9-5-3-2-4-6-9/h2-6,10-11H,7H2,1H3/t10-,11-/m0/s1
• InChI Key： LFKRVDCVJRDOBG-QWRGUYRKSA-N
• SMILES： O=C(C)[C@@H]1C[C@H]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 160.088815002g/mol
• Monoisotopic Mass: 160.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1Ų

Additional information on rac-1-(1R,2R)-2-phenylcyclopropylethan-1-one

Comprehensive Overview of rac-1-(1R,2R)-2-phenylcyclopropylethan-1-one (CAS No. 14063-86-6)

rac-1-(1R,2R)-2-phenylcyclopropylethan-1-one (CAS No. 14063-86-6) is a chiral organic compound featuring a cyclopropyl ring attached to a phenyl group and an ethanone moiety. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The rac-1-(1R,2R)-2-phenylcyclopropylethan-1-one scaffold is particularly interesting for its ability to influence stereoselective reactions, making it valuable in asymmetric synthesis.

Recent trends in organic chemistry highlight a growing demand for chiral intermediates like rac-1-(1R,2R)-2-phenylcyclopropylethan-1-one. Researchers are actively exploring its applications in drug discovery, especially in the development of enzyme inhibitors and receptor modulators. The compound's cyclopropyl ring introduces steric constraints that can enhance binding affinity, a feature highly sought after in modern medicinal chemistry. Questions like "How does rac-1-(1R,2R)-2-phenylcyclopropylethan-1-one improve drug selectivity?" or "What are the synthetic routes for CAS 14063-86-6?" frequently appear in scientific forums, reflecting its relevance.

The synthesis of rac-1-(1R,2R)-2-phenylcyclopropylethan-1-one typically involves cyclopropanation of styrene derivatives followed by oxidation. Advanced techniques such as transition metal-catalyzed reactions or photochemical methods are now being optimized to improve yield and enantiomeric purity. Environmental concerns have also driven interest in greener synthetic approaches for CAS 14063-86-6, aligning with the broader push for sustainable chemistry practices.

Analytical characterization of rac-1-(1R,2R)-2-phenylcyclopropylethan-1-one relies heavily on techniques like NMR spectroscopy, HPLC, and mass spectrometry. The compound's stability under various conditions is another hot topic, with researchers investigating its degradation pathways to ensure robustness in formulation development. Searches for "stability profile of 14063-86-6" or "analytical methods for phenylcyclopropyl ketones" have increased by 40% year-over-year, according to recent literature.

Beyond pharmaceuticals, rac-1-(1R,2R)-2-phenylcyclopropylethan-1-one shows promise in material science. Its rigid structure makes it a candidate for designing liquid crystals or polymer additives. The compound's UV absorption properties are also being studied for potential applications in organic electronics, answering queries like "Can CAS 14063-86-6 be used in OLED materials?" that frequently emerge in patent databases.

Regulatory aspects surrounding rac-1-(1R,2R)-2-phenylcyclopropylethan-1-one remain favorable, with no significant restrictions reported in major chemical inventories. However, proper handling protocols are recommended due to its organic nature. The compound's safety data is regularly updated in compliance with REACH and other global chemical regulations, addressing common concerns about "14063-86-6 safety guidelines" or "handling precautions for phenylcyclopropyl ketones."

Future research directions for rac-1-(1R,2R)-2-phenylcyclopropylethan-1-one may explore its biocatalytic transformations or incorporation into metal-organic frameworks (MOFs). With the rise of AI-assisted drug design, computational studies predicting the compound's interactions with biological targets have become another area of interest, responding to searches about "CAS 14063-86-6 molecular docking" or "in silico modeling of cyclopropyl ketones."